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Compound of Interest

Compound Name: Tinopal

Cat. No.: B13132519

For Researchers, Scientists, and Drug Development Professionals

The term "Tinopal" refers to a range of fluorescent whitening agents, also known as optical
brighteners, which are utilized across various industries to enhance the whiteness of products.
This guide provides a detailed overview of the chemical composition of several key Tinopal
variants, presenting their distinct chemical structures and properties.

Core Chemical Identities of Tinopal Variants

The trade name Tinopal encompasses a variety of complex organic molecules. Below is a
summary of the chemical identities of some of the most common types.
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Trade Name

Chemical Name

CAS Number

Molecular
Formula

Molar Mass (
g/mol )

Tinopal CBS-X

Disodium 2,2'-
([1.1-
biphenyl]-4,4'-
diyldivinylene)bis
(benzenesulfonat

e)[1]

27344-41-8[1][2]
(3114151161071

C2sH20Na206S2|
113105171

562.56[1]

Tinopal RBS 200

4-(2H-
Naphtho[1,2-
d]triazol-2-yl)-2-
stilbenesulfonic
Acid Sodium
Salt[8]

6416-68-8[3]

C24H16N3NaOsS|
8]

449.46[8]

Tinopal OB

2,5-
Thiophenediylbis
(5-tert-butyl-1,3-
benzoxazole)[9]
[10][11]

7128-64-5[9][11]

C26H26N2025[11]

430.56[9]

Tinopal

(unspecified)

5-[(4-anilino-6-
morpholin-4-yl-
1,3,5-triazin-2-
yl)amino]-2-
[(E)-2-[4-[(4-
anilino-6-
morpholin-4-yl-
1,3,5-triazin-2-
yl)amino]-2-
sulfophenyl]ethe
nyllbenzenesulfo
nic acid[12]

32466-46-9[12]

CaoHaoN1208S2[1
2][13]

881.0[12]

Tinopal 5BM

disodium;5-[[4-
anilino-6-[2-
hydroxyethyl(met
hyl)amino]-1,3,5-

13863-31-5[14]

CssH3sN12Naz20s
S2[14]

900.9[14]
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triazin-2-
yllamino]-2-
[(E)-2-[4-[[4-
anilino-6-[2-
hydroxyethyl(met
hyl)amino]-1,3,5-
triazin-2-
yllamino]-2-
sulfonatophenyl]
ethenyllbenzene

sulfonate[14]

Fluorescent
) ) CisH13N4NaO7S][ >
Tinopal MSP Brightener 55585-28-9[15] Not specified

15]
353[15]

Chemical Structures and Logical Relationships

The chemical structures of these compounds are diverse, which accounts for their varied
applications and properties. The following diagrams illustrate the core structures of the
aforementioned Tinopal variants.
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C28H20Na206S:2

core

Stilbene Derivative

Tinopal CBS-X

substituted with Benzenesulfonate Groups forms Disodium Salt

Caption: Logical relationship of components in Tinopal CBS-X.
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Tinopal RBS 200

C24H16N3NaOsS 154 Naphthotriazolylstilbene asa Sulfonic Acid Sodium Salt

Click to download full resolution via product page

Caption: Core structure of Tinopal RBS 200.
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Tinopal OB

w Thiophenediylbis linked to tert-butyl-benzoxazole

Click to download full resolution via product page
Caption: Structural components of Tinopal OB.

Experimental Protocols

Detailed experimental protocols for the analysis of Tinopal compounds are often proprietary to
the manufacturers. However, general analytical techniques can be employed for their
characterization.

High-Performance Liquid Chromatography (HPLC) for Purity and Quantification

A common method for analyzing optical brighteners is reverse-phase HPLC with fluorescence
detection.

» Mobile Phase: A gradient of acetonitrile and water (or a suitable buffer like ammonium
acetate).
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o Stationary Phase: C18 column.

» Detection: Fluorescence detector with excitation and emission wavelengths specific to the
Tinopal variant being analyzed. For example, for Tinopal CBS-X, the absorption maximum
is around 349 nm, and the emission maximum is at 435 nm[1].

o Sample Preparation: Samples are dissolved in a suitable solvent, such as a mixture of water
and methanol, and filtered before injection.

e Quantification: A calibration curve is generated using certified reference standards of the
specific Tinopal compound.

Mass Spectrometry (MS) for Structural Elucidation

Mass spectrometry, often coupled with liquid chromatography (LC-MS), is used to confirm the
molecular weight and elucidate the structure of Tinopal compounds and their potential
degradation products.

« lonization Source: Electrospray ionization (ESI) is commonly used for these types of polar
molecules.

e Mass Analyzer: Time-of-flight (TOF) or quadrupole mass analyzers can be used.

o Fragmentation Analysis: Tandem mass spectrometry (MS/MS) can provide detailed structural
information by fragmenting the parent ion and analyzing the resulting daughter ions.

UV-Visible Spectroscopy for Absorption Characteristics

UV-Vis spectroscopy is a fundamental technique to determine the absorption spectrum of a
Tinopal compound, which is crucial for its function as an optical brightener.

e Solvent: The choice of solvent can influence the absorption spectrum. Water or methanol are
common choices.

e Procedure: A solution of the Tinopal compound is prepared at a known concentration, and
its absorbance is measured across the UV and visible range (typically 200-800 nm). The
wavelength of maximum absorption (Amax) is a key parameter.
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This technical guide provides a foundational understanding of the chemical composition of
various Tinopal optical brighteners. For in-depth research and development, it is
recommended to consult specific technical data sheets and safety data sheets provided by the
manufacturer for the particular Tinopal product of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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